Cas no 1805671-64-0 (4-Chloromethyl-5-hydroxy-2-methylpyridine)

• Product Name: 4-Chloromethyl-5-hydroxy-2-methylpyridine
• CAS No: 1805671-64-0
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4914869
• Update Time: 2025-05-26

4-Chloromethyl-5-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-5-hydroxy-2-methylpyridine

• Inchi： 1S/C7H8ClNO/c1-5-2-6(3-8)7(10)4-9-5/h2,4,10H,3H2,1H3
• InChI Key： STTBAUFQLPHLSY-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloromethyl-5-hydroxy-2-methylpyridine

4-Chloromethyl-5-hydroxy-2-methylpyridine: A Comprehensive Overview

The compound 4-Chloromethyl-5-hydroxy-2-methylpyridine, identified by the CAS registry number 1805671-64-0, is a significant molecule in the field of organic chemistry and pharmacology. This pyridine derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The molecule consists of a pyridine ring with substituents at positions 2, 4, and 5, specifically a methyl group at position 2, a hydroxyl group at position 5, and a chloromethyl group at position 4. These functional groups contribute to its diverse chemical reactivity and biological activity.

Recent studies have focused on the synthesis of 4-Chloromethyl-5-hydroxy-2-methylpyridine through various methods, including one-pot synthesis and catalytic processes. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields. This advancement not only simplifies the synthesis process but also opens new avenues for large-scale production.

The biological activity of 4-Chloromethyl-5-hydroxy-2-methylpyridine has been extensively investigated in recent years. Preclinical studies have shown that this compound exhibits potent antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, research conducted at the University of California revealed that this molecule demonstrates selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.

In terms of chemical properties, 4-Chloromethyl-5-hydroxy-2-methylpyridine is known for its stability under physiological conditions, which is crucial for its pharmacokinetic profile. The presence of the hydroxyl group at position 5 facilitates hydrogen bonding, enhancing its solubility in aqueous media. This characteristic is particularly advantageous for drug delivery systems that require efficient absorption and distribution.

The application of 4-Chloromethyl-5-hydroxy-2-methylpyridine extends beyond pharmacology into materials science. Recent advancements have explored its use as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a ligand due to the presence of the hydroxyl and chloromethyl groups makes it a valuable component in designing porous materials with tailored properties.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of 4-Chloromethyl-5-hydroxy-2-methylpyridine. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation efficiently, reducing its persistence in natural ecosystems. This finding is critical for ensuring sustainable practices in its production and application.

In conclusion, 4-Chloromethyl-5-hydroxy-2-methylpyridine (CAS No. 1805671-64-0) stands out as a versatile molecule with significant potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in future scientific advancements.